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Compound of Interest

Compound Name: Nampt activator-2

Cat. No.: B10857116 Get Quote

Essential Safety and Handling Guide for Nampt
Activator-2
FOR RESEARCH USE ONLY. NOT FOR HUMAN OR VETERINARY USE.

This document provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling Nampt activator-2. The following procedures are

designed to ensure the safe handling, storage, and disposal of this potent research compound.

Hazard Identification and Personal Protective
Equipment (PPE)
While a specific Safety Data Sheet (SDS) for Nampt activator-2 is not publicly available, an

SDS for the closely related "Nampt activator-3" indicates the following potential hazards under

the Globally Harmonized System (GHS):

Acute Toxicity, Oral (Category 4): Harmful if swallowed.

Skin Corrosion/Irritation (Category 2): Causes skin irritation.

Serious Eye Damage/Eye Irritation (Category 2A): Causes serious eye irritation.
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Given these potential hazards, a comprehensive approach to personal protective equipment is

mandatory. The following table summarizes the required PPE for handling Nampt activator-2.

PPE Category Equipment Specifications and Use

Eye and Face Protection
Safety Goggles and Face

Shield

Chemical splash goggles are

required at all times. A face

shield should be worn over

safety goggles when handling

larger quantities or when there

is a significant risk of

splashing.

Hand Protection Nitrile Gloves (Double Gloving)

Wear two pairs of nitrile

gloves. Check for perforations

before use. Change gloves

immediately if contaminated.

Body Protection Laboratory Coat and Apron

A fully buttoned laboratory coat

is required. For procedures

with a high risk of splashing, a

chemically resistant apron

should be worn over the lab

coat.

Respiratory Protection N95 Respirator or higher

When handling the powdered

form of the compound outside

of a certified chemical fume

hood, a NIOSH-approved N95

respirator or higher is required

to prevent inhalation of

airborne particles.

Experimental Protocols: Safe Handling and
Operational Plan
Adherence to a strict, step-by-step protocol is essential for minimizing exposure risk.
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2.1. Preparation and Weighing of Powdered Nampt Activator-2

Designated Area: All handling of powdered Nampt activator-2 must be conducted in a

designated area within a certified chemical fume hood.

Decontamination: Before and after handling, decontaminate the work surface with an

appropriate solvent (e.g., 70% ethanol).

Weighing:

Tare a sealed container on a balance outside the fume hood.

Inside the fume hood, carefully transfer the approximate amount of powdered Nampt
activator-2 to the tared container.

Seal the container and re-weigh it outside the fume hood to determine the exact mass.

If adjustments are needed, return the sealed container to the fume hood to add or remove

the compound.

Solution Preparation: Prepare solutions within the chemical fume hood. Add the solvent to

the powdered compound slowly to avoid splashing.

2.2. General Handling Procedures

Always handle Nampt activator-2 in the least hazardous form possible (i.e., in solution

rather than as a powder).

Avoid direct contact with the skin, eyes, and clothing.

Do not eat, drink, or smoke in the laboratory.

Wash hands thoroughly after handling the compound, even if gloves were worn.

Disposal Plan
Proper disposal of Nampt activator-2 and contaminated materials is critical to prevent

environmental contamination and accidental exposure.
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3.1. Waste Segregation and Collection

Solid Waste:

Unused or excess powdered Nampt activator-2 is considered acutely toxic waste. It must

be collected in a clearly labeled, sealed container.

Contaminated materials such as gloves, weigh boats, and paper towels must also be

disposed of as hazardous waste. Collect these in a designated, sealed plastic bag or

container.

Liquid Waste:

Solutions containing Nampt activator-2 should be collected in a designated, sealed, and

clearly labeled waste container.

Do not dispose of liquid waste containing Nampt activator-2 down the drain.

Empty Containers:

Empty containers that held Nampt activator-2 must be triple-rinsed with a suitable

solvent. The rinsate must be collected as hazardous waste. After triple-rinsing, the

container can be disposed of as regular laboratory glassware.

3.2. Waste Disposal Procedure

All waste containing Nampt activator-2 must be disposed of through your institution's

hazardous waste management program. Follow all local, state, and federal regulations for the

disposal of toxic chemical waste.

Visual Guides
4.1. Experimental Workflow for Safe Handling

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b10857116?utm_src=pdf-body
https://www.benchchem.com/product/b10857116?utm_src=pdf-body
https://www.benchchem.com/product/b10857116?utm_src=pdf-body
https://www.benchchem.com/product/b10857116?utm_src=pdf-body
https://www.benchchem.com/product/b10857116?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10857116?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation

Weighing Powder

Solution Preparation

Cleanup and Disposal

Designate and Decontaminate
Fume Hood Workspace

Don Appropriate PPE
(Double Gloves, Goggles, Lab Coat)

Tare Sealed Container

Proceed to Weighing

Transfer Powder in Fume Hood

Re-weigh Sealed Container

Prepare Solution in Fume Hood

Proceed to Solution Prep

Decontaminate Workspace
and Equipment

After Experiment

Segregate and Dispose of
Waste Properly

Remove PPE and Wash Hands

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10857116?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Nampt activator-2

NAMPT Enzyme

Activates

Nicotinamide (NAM)

Nicotinamide Mononucleotide (NMN)

Catalyzed by NAMPT

PRPP

NAD+

Click to download full resolution via product page

To cite this document: BenchChem. [Personal protective equipment for handling Nampt
activator-2]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10857116#personal-protective-equipment-for-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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